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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950 Get Quote

An In-depth Technical Guide to the Reactivity of
2-(Vinyloxy)ethanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Vinyloxy)ethanol, also known as ethylene glycol monovinyl ether (CAS No. 764-48-7), is a

bifunctional organic molecule featuring both a reactive vinyl ether moiety and a primary

hydroxyl group.[1] This unique structure makes it a highly versatile chemical intermediate and

monomer, pivotal in the synthesis of a wide array of polymers, fine chemicals, and specialized

materials.[1] This document provides a comprehensive technical overview of the distinct and

competitive reactivity of its two functional groups, supported by quantitative data, detailed

experimental protocols, and mechanistic diagrams to guide researchers in its effective

application.

Core Physicochemical Properties
2-(Vinyloxy)ethanol is a colorless liquid with a mild ethereal odor.[2] Its amphiphilic nature,

stemming from the hydrophobic vinyl ether group and the hydrophilic hydroxyl group, results in

excellent solubility in water and common organic solvents like ethanol and ether.[2][3] A

summary of its key properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₄H₈O₂ [4][5][6]

Molecular Weight 88.11 g/mol [4][7]

CAS Number 764-48-7 [1][4]

Density 0.982 g/mL at 25 °C [2][4]

Boiling Point 143 °C [4]

Flash Point 120 °F (48.9 °C) [4]

Refractive Index (n₂₀/D) 1.436 [2][4]

Vapor Pressure 3.6 ± 0.5 mmHg at 25°C [2]

pKa 14.20 ± 0.10 [2][3]

logP -0.27 [2]

Reactivity of the Vinyl Ether Group
The vinyl ether group is characterized by an electron-rich carbon-carbon double bond due to

the electron-donating resonance effect of the adjacent oxygen atom. This electronic nature

makes it highly susceptible to electrophilic attack and a prime candidate for cationic

polymerization.[8]

Cationic Polymerization
The vinyl ether moiety readily undergoes cationic polymerization to form poly(ethylene glycol

vinyl ether), a water-soluble polymer used in coatings, adhesives, and sealants.[2] The reaction

is initiated by a carbocation-generating species, which attacks the electron-rich double bond.

This process can be controlled to achieve "living" polymerization, allowing for the synthesis of

well-defined polymer architectures, such as block copolymers, with narrow molecular weight

distributions.[7][9]

Figure 1: Cationic Polymerization of a Vinyl Ether.

Acid-Catalyzed Hydrolysis
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The vinyl ether group is highly sensitive to acidic conditions, undergoing rapid hydrolysis to

yield ethylene glycol and acetaldehyde.[2] The reaction proceeds via a rate-determining

protonation of the β-carbon of the vinyl group, forming a stabilized carbocation intermediate.[2]

This intermediate is then attacked by water, leading to a hemiacetal which subsequently

decomposes. The compound is significantly more stable under neutral and alkaline conditions.

[2]

Figure 2: Acid-Catalyzed Hydrolysis of 2-(Vinyloxy)ethanol.

Quantitative data reveals a strong pH dependence on the hydrolysis rate, as detailed in Table

2.

pH
Second-Order Rate
Constant (M⁻¹s⁻¹)

Half-life (hours) Reference(s)

1.0 2.97 × 10⁻² 0.4 [2]

7.0 8.0 × 10⁻⁶ 1,436 [2]

Other Addition Reactions
The electron-rich double bond can participate in other addition reactions. For instance, it can

undergo asymmetric addition with imines when catalyzed by chiral phosphoric acids and

participate in thiol-ene "click" chemistry reactions, which are valuable for post-polymerization

modification.[2][7]

Reduction
The vinyl group can be selectively reduced through catalytic hydrogenation. Using a metal

catalyst such as palladium, the carbon-carbon double bond is saturated, converting the

vinyloxy group into an ethoxy group, thereby forming 2-ethoxyethanol.[7]

Reactivity of the Hydroxyl Group
The primary hydroxyl group (-OH) in 2-(vinyloxy)ethanol exhibits the typical reactivity of a

primary alcohol, making it a versatile handle for introducing a wide range of functionalities.[7]

[10]
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Oxidation
The primary hydroxyl group can be oxidized to form an aldehyde or, with stronger oxidizing

agents and conditions, a carboxylic acid.[7] Common oxidizing agents for this transformation

include potassium permanganate and chromium trioxide.[7]

Esterification and Acylation
The hydroxyl group readily reacts with carboxylic acids, acyl chlorides, or anhydrides to form

esters. This reaction is fundamental for synthesizing novel monomers. A sustainable approach

involves the use of enzymes, such as Candida antarctica lipase B, to catalyze the acylation,

which can proceed efficiently without side reactions involving the vinyl ether group.[11]

Etherification and Urethane Formation
Further ether linkages can be formed by reacting the hydroxyl group, for example, through

Williamson ether synthesis. Additionally, it reacts with isocyanates to form urethane linkages, a

key reaction in the production of polyurethanes.[7]

Figure 3: General Reaction Pathways of the Hydroxyl Group.

Experimental Protocols
Protocol: Synthesis of 2-(Vinyloxy)ethanol via Vinylation
with Acetylene
This method, based on Reppe chemistry, involves the reaction of ethylene glycol with acetylene

under basic catalysis.[7]

Materials: 4L reactor, ethylene glycol (2000g), potassium hydroxide (28g) or sodium

hydroxide (122g), acetylene gas, nitrogen gas, preheater.[8]

Procedure (KOH catalyst):

Dissolve 28g of potassium hydroxide in 2000g of ethylene glycol and add the solution to

the 4L reactor.[8]
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Heat the reactor while purging with nitrogen gas. Subsequently, replace the nitrogen with

acetylene.[8]

Raise the temperature to 180°C and maintain a pressure of 0 MPaG.[8]

Control the acetylene flow rate at 240 L/h and run the reaction for 6 days.[8]

Continuously add preheated ethylene glycol to the reactor to maintain a constant liquid

level.[8]

The product is continuously carried out of the reactor by the acetylene stream, then

condensed and collected.[8]

Purify the collected liquid via distillation to obtain 2-(vinyloxy)ethanol with a purity of up to

99.7%.[8]

Procedure (NaOH catalyst):

Dissolve 122g of sodium hydroxide in 2000g of ethylene glycol and follow the same initial

setup.[8]

Raise the temperature to 170°C and maintain a pressure of 0.02 MPaG.[8]

Control the acetylene flow rate at 300 L/h for 6 days.[8]

Protocol: Palladium-Catalyzed Transetherification
This protocol describes the synthesis of a new functional vinyl ether from an alcohol using ethyl

vinyl ether (EVE) as the vinyl source.[12]

Materials: Dichloromethane, palladium(II) acetate, 1,10-phenanthroline, a primary alcohol

(e.g., 2-(hydroxymethyl) furan, 2.00g, 0.02 mol), ethyl vinyl ether (17.30g, 0.24 mol).[12]

Catalyst Preparation:

Prepare a catalyst solution by dissolving palladium(II) acetate (91.00 mg, 4.00 × 10⁻⁴ mol)

in 2 mL of dichloromethane.[12]
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Prepare a ligand solution by dissolving 1,10-phenanthroline (110.20 mg, 6.00 × 10⁻⁴ mol)

in 2 mL of dichloromethane.[12]

Add the ligand solution dropwise to the catalyst solution and stir at room temperature for

30 minutes to generate the palladium catalyst in situ.[12]

Reaction Procedure:

Prepare a solution of the alcohol and ethyl vinyl ether in 5 mL of dichloromethane.[12]

Add this solution to the prepared catalytic solution.[12]

Stir the reaction mixture at room temperature for 24 hours.[12]

Monitor reaction conversion by ¹H NMR analysis of an aliquot.[12]

Purify the product using flash chromatography on silica gel neutralized with triethylamine.

[13]

Figure 4: Experimental Workflow for Transetherification.

A summary of results for this type of reaction is presented in Table 3.

Alcohol
Substrate

Catalyst
Loading
(Pd(OAc)₂)

Conversion
(%)

Isolated Yield
(%)

Reference(s)

2-

(Hydroxymethyl)

furan

2% 69 59 [12]

1,2,3-

Trimethoxy-5-

(hydroxymethyl)

benzene

2% 82 75 [12]

Tetraethylene

glycol
2% 75 50 [12]

Isosorbide 2% 50 42 [12]
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Conclusion
2-(Vinyloxy)ethanol possesses a rich and versatile chemistry stemming from its two distinct

functional groups. The vinyl ether group's susceptibility to cationic polymerization and acid-

catalyzed hydrolysis, contrasted with the hydroxyl group's classic alcohol reactivity, allows for a

high degree of synthetic control. By carefully selecting reaction conditions, catalysts, and

reagents, researchers can selectively target one group over the other, enabling the use of 2-
(vinyloxy)ethanol as a foundational building block for advanced polymers, drug intermediates,

and high-performance materials.[1] This guide provides the foundational knowledge and

practical protocols to leverage the unique reactivity of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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